Cas no 957034-47-8 (N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate))
957034-47-8 structure
Product Name:N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate)
CAS No:957034-47-8
MF:C24H22B3N7O13
MW:648.903584957123
MDL:MFCD09258663
CID:839791
PubChem ID:44119767
Update Time:2025-08-05
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Chemical and Physical Properties
Names and Identifiers
-
- N,N-DIMETHYLFORMAMIDE TRIS(3-CYANO-5-NITROPHENYLBORONATE)
- N,N-Dimethylformamide tris((3-cyano-5-nitrophenyl)boronate)
- (3-cyano-5-nitrophenyl)boronic acid,N,N-dimethylformamide
- tris((3-cyano-5-nitrophenyl)boronic acid); N,N-dimethylformamide
- 957034-47-8
- BS-23706
- (3-Cyano-5-nitrophenyl)boronic acid--N,N-dimethylformamide (3/1)
- CS-0175068
- DTXSID20657398
- MFCD09258663
- N,N-Dimethylformamidetris((3-cyano-5-nitrophenyl)boronate)
- (3-cyano-5-nitrophenyl)boronic acid;N,N-dimethylformamide
- 3-Cyano-5-nitrobenzeneboronic acid N,N-dimethylformamide (3:1)
- A858944
- AKOS015836096
- DB-326871
- 3-Cyano-5-nitrophenylboronic acid, 1/3 DMF
- tris(3-cyano-5-nitrophenylboronic acid); dimethylformamide
- Tris((3-cyano-5-nitrophenyl)boronic acid) DMF Salt
- N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate)
-
- MDL: MFCD09258663
- Inchi: 1S/3C7H5BN2O4.C3H7NO/c3*9-4-5-1-6(8(11)12)3-7(2-5)10(13)14;1-4(2)3-5/h3*1-3,11-12H;3H,1-2H3
- InChI Key: XCIUDARACIUFPR-UHFFFAOYSA-N
- SMILES: OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.OB(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])O.O=CN(C)C
Computed Properties
- Exact Mass: 649.15500
- Monoisotopic Mass: 649.1554743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 47
- Rotatable Bond Count: 7
- Complexity: 303
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 351Ų
Experimental Properties
- Melting Point: NA
- PSA: 350.52000
- LogP: -0.65126
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473948-100mg |
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) |
957034-47-8 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | D473948-250mg |
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) |
957034-47-8 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | D473948-500mg |
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) |
957034-47-8 | 500mg |
$293.00 | 2023-05-18 | ||
| TRC | D473948-1g |
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) |
957034-47-8 | 1g |
$414.00 | 2023-05-18 | ||
| Apollo Scientific | OR8625-1g |
3-Cyano-5-nitrobenzeneboronic acid N,N-dimethylformamide (3:1) |
957034-47-8 | 97% | 1g |
£160.00 | 2023-09-01 | |
| abcr | AB248006-1 g |
3-Cyano-5-nitrobenzeneboronic acid N,N-dimethylformamide (3:1), 97%; . |
957034-47-8 | 97% | 1g |
€359.90 | 2023-04-27 | |
| abcr | AB248006-5 g |
3-Cyano-5-nitrobenzeneboronic acid N,N-dimethylformamide (3:1), 97%; . |
957034-47-8 | 97% | 5g |
€1317.00 | 2023-04-27 | |
| Chemenu | CM134722-250mg |
N,N-Dimethylformamide tris((3-cyano-5-nitrophenyl)boronate) |
957034-47-8 | 95% | 250mg |
$115 | 2024-07-18 | |
| Chemenu | CM134722-1g |
N,N-Dimethylformamide tris((3-cyano-5-nitrophenyl)boronate) |
957034-47-8 | 95% | 1g |
$290 | 2024-07-18 | |
| Alichem | A019113289-5g |
N,N-Dimethylformamide tris((3-cyano-5-nitrophenyl)boronate) |
957034-47-8 | 95% | 5g |
$615.60 | 2023-08-31 |
N,N-Dimethylformamide tris(3-cyano-5-nitrophenylboronate) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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